Cas no 898436-72-1 (2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}acetamide)
2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-methoxy-N-(1,2,5,6-tetrahydro-2-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
- 2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}acetamide
-
- Inchi: 1S/C14H16N2O3/c1-19-8-12(17)15-11-5-9-3-2-4-16-13(18)7-10(6-11)14(9)16/h5-6H,2-4,7-8H2,1H3,(H,15,17)
- InChI Key: CCIVUSATISDFTQ-UHFFFAOYSA-N
- SMILES: C(NC1=CC2CC(=O)N3C=2C(=C1)CCC3)(=O)COC
2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2666-0034-2μmol |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2666-0034-5μmol |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2666-0034-10μmol |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2666-0034-20μmol |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2666-0034-1mg |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2666-0034-2mg |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2666-0034-3mg |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2666-0034-4mg |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2666-0034-5mg |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2666-0034-10mg |
2-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}acetamide |
898436-72-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}acetamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}acetamide
Introduction to 2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.04,12dodeca-4,6,8(12)-trien-6-yl}acetamide (CAS No. 898436-72-1)
2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.04,12dodeca-4,6,8(12)-trien-6-yl}acetamide, identified by its Chemical Abstracts Service (CAS) number 898436-72-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of tricyclic heterocycles, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a unique arrangement of nitrogen-containing rings and functional groups, which contribute to its distinctive chemical properties and biological interactions.
The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules for organic chemistry, ensuring precision and consistency in its description. The presence of a 2-methoxy group and an acetylamide moiety in the molecule suggests potential roles in modulating enzyme activity or interacting with biological targets. The tricyclic core, specifically a tricyclo[6.3.1.04,12]dodecane skeleton, is a common motif in bioactive molecules due to its ability to mimic natural product structures and exhibit favorable pharmacokinetic profiles.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. The 2-oxo-1-azatricyclo6.3.1.04,12dodeca-4,6,8(12)-trien-6-yl fragment of the compound is particularly intriguing, as it resembles structures found in natural products with known pharmacological effects. Studies have shown that tricyclic compounds often exhibit potent binding affinities for various biological targets, including enzymes and receptors involved in metabolic pathways.
In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds like 2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.04,12dodeca-4,6,8(12)-trien-6-yl}acetamide are crucial for identifying lead compounds with therapeutic potential. The acetamide functional group is frequently incorporated into drug molecules due to its ability to enhance solubility and bioavailability while also serving as a hinge region for protein interactions. The methoxy group further modulates the electronic properties of the molecule, influencing its reactivity and binding characteristics.
The trienyl moiety in the compound's structure suggests possible interactions with nuclear receptors or other transcription factors, which are key targets in treating conditions such as inflammation, cancer, and metabolic disorders. Current research in medicinal chemistry focuses on optimizing such structural motifs to improve efficacy and reduce side effects. The tricyclo[6.3.1.04,12]dodecane scaffold provides a rigid framework that can be fine-tuned through structural modifications to achieve desired pharmacological outcomes.
The synthesis of 2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.04,12dodeca-4,6,8(12)-trien-6-yl}acetamide presents both challenges and opportunities for synthetic chemists. The complexity of the tricyclic system requires careful planning to ensure high yields and purity during production. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it possible to construct intricate molecular frameworks more efficiently than ever before.
Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary studies indicate that derivatives of this class may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases like diabetes mellitus and neurodegenerative disorders. The acetamide moiety is particularly interesting as it can serve as a site for post-translational modifications or interactions with proteases involved in disease pathways.
The role of computational tools in drug discovery cannot be overstated; they allow researchers to rapidly screen large libraries of compounds for potential hits based on their structural features alone (CAS No 89843672 1). By integrating experimental data with computational predictions, 2-methoxy-N-{2 oxo 1 azatricyclo 6 3 1 04 12dodeca 4 6 8(12) trien 6 yl acetamide could be positioned as a promising candidate for further development into a therapeutic agent.
The future direction of research on this compound may involve exploring its derivatives or analogs to enhance its pharmacological profile further, emphasizing modifications that improve selectivity, solubility, or metabolic stability while maintaining biological activity (CAS No: 89843672 1) . Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible medical benefits.
898436-72-1 (2-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)